3-{3-ethyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl}azetidine

• Molecular Formula: C10H17N5
• Molecular Weight: 207.28 g/mol
• IUPAC Name: 7-(azetidin-3-yl)-3-ethyl-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine
• InChI: InChI=1S/C10H17N5/c1-2-9-12-13-10-7-14(3-4-15(9)10)8-5-11-6-8/h8,11H,2-7H2,1H3
• InChI Key: UATDUZPRVWYKIV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C2N1CCN(C2)C3CNC3

Description

3-{3-ethyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl}azetidine is a heterocyclic compound featuring a fused triazolo-pyrazine core substituted with an ethyl group at position 3 and an azetidine ring at position 6. Its hydrochloride salt (CAS: 1803583-50-7) is commercially available, with handling precautions emphasizing avoidance of heat and ignition sources due to its reactive nature . The molecular formula of the hydrochloride form is C₉H₁₈Cl₃N₅ (Mol. weight: 302.64), and it is typically sold at 95% purity for research applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{3-ethyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl}azetidine typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 3-ethyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine with azetidine under specific conditions . The reaction is usually carried out in the presence of a base such as triethylamine and a solvent like dichloromethane at room temperature .

Industrial Production Methods

Industrial production methods for this compound are not well-documented, but they likely involve similar synthetic routes with optimizations for scale-up. This may include the use of continuous flow reactors and automated systems to ensure consistent quality and yield.

Chemical Reactions Analysis

Types of Reactions

3-{3-ethyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl}azetidine can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the azetidine ring, using reagents like alkyl halides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

3-{3-ethyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl}azetidine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule with antibacterial properties.

Medicine: Explored for its potential therapeutic applications, including as an antimicrobial agent.

Industry: Utilized in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 3-{3-ethyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl}azetidine involves its interaction with specific molecular targets. In biological systems, it may inhibit bacterial growth by interfering with essential enzymes or cellular processes . The exact molecular pathways and targets are still under investigation.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The triazolo[4,3-a]pyrazine scaffold is widely explored in drug discovery. Below is a detailed comparison of the target compound with analogous derivatives:

Table 1: Structural and Functional Comparison

Compound Name	Substituents	Molecular Formula (Salt)	Molecular Weight	CAS Number	Key Applications/Notes
Target Compound	3-ethyl, 7-azetidine	C₉H₁₈Cl₃N₅ (HCl salt)	302.64	1803583-50-7	Research building block; potential DPP-4 modulation inferred from structural analogs
3-{3-methyl-...}azetidine trihydrochloride	3-methyl, 7-azetidine	C₉H₁₈Cl₃N₅	302.64	EN300-6748748	Similar to target compound but with reduced steric bulk (methyl vs. ethyl); higher commercial availability
Sitagliptin	3-(trifluoromethyl), 7-substituted butan-1-one	C₁₆H₁₅F₆N₅O	407.31	486460-32-6	FDA-approved DPP-4 inhibitor; demonstrates hypoglycemic activity via incretin stabilization
3-(cyclopropylmethyl)-...pyrazine	3-cyclopropylmethyl	C₁₀H₁₅N₅	205.26	N/A	Explored for cytotoxic and cerebroprotective properties; substituent enhances lipophilicity
3-(propan-2-yl)-...pyridin-6-amine	3-isopropyl, 6-amine	C₁₀H₁₆N₄	192.26	1258640-30-0	Amine group at position 6 may enhance solubility; limited pharmacological data

Key Insights

Substituent Effects on Bioactivity: The ethyl group at position 3 in the target compound provides moderate steric bulk compared to methyl (smaller) or trifluoromethyl (electron-withdrawing) groups in Sitagliptin. This may influence binding affinity to targets like DPP-4, where Sitagliptin’s trifluoromethyl group enhances metabolic stability .

Physicochemical Properties: The hydrochloride salt form of the target compound enhances water solubility, critical for in vivo studies. In contrast, non-salt analogs like 3-(cyclopropylmethyl)-...pyrazine may require formulation aids for bioavailability . The ethyl-substituted derivative has a higher molecular weight (302.64) than the methyl analog (same formula but different substituent), impacting pharmacokinetics such as diffusion rates .

Synthetic Accessibility: The target compound is synthesized via cyclization of 3-hydrazinopyrazin-2-ones with carbonyl-containing agents, a method shared with other triazolo[4,3-a]pyrazin-8(7H)-ones . This route yields high diversity but requires 24-hour reflux in anhydrous DMFA, posing scalability challenges compared to Sitagliptin’s optimized industrial synthesis .

Pharmacological Potential: While the target compound lacks direct clinical data, structural analogs like Sitagliptin and 3-(cyclopropylmethyl)-...pyrazine suggest applications in diabetes (DPP-4 inhibition) or neuroprotection, respectively .

Biological Activity

3-{3-ethyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl}azetidine is a heterocyclic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article aims to explore its biological activity, including pharmacological properties, mechanisms of action, and ongoing research efforts.

Chemical Structure and Properties

The compound features a triazolo[4,3-a]pyrazine core fused with an azetidine ring. Its molecular formula is $C_{11}H_{14}N_{6}$, with a molecular weight of approximately 243.74 g/mol. This unique nitrogen-rich structure contributes to its potential pharmacological effects.

Biological Activity Overview

Preliminary studies indicate that 3-{3-ethyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl}azetidine interacts with specific molecular targets within cells. The biological activity is under investigation and may involve:

• Modulation of Enzyme Activity : The compound may influence the activity of certain enzymes involved in metabolic pathways.
• Receptor Interactions : It potentially interacts with various receptors that mediate physiological responses.

While the exact mechanisms are not fully elucidated, research suggests several pathways through which this compound may exert its effects:

• Enzyme Inhibition : It may act as an inhibitor for certain phosphodiesterases (PDEs), which play a critical role in cellular signaling.
• Inflammatory Response Modulation : There is potential for the compound to modulate inflammatory pathways by affecting cytokine production and immune cell activation.

Research Findings

Recent studies have focused on the pharmacological profiles of 3-{3-ethyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl}azetidine. Key findings include:

Study Focus	Findings
In Vitro Studies	Preliminary assays indicated that the compound exhibits moderate inhibitory activity against specific enzymes involved in inflammation.
Animal Models	Ongoing studies are assessing the efficacy of the compound in models of asthma and other inflammatory diseases. Early results suggest potential benefits in reducing airway hyperreactivity.
Structural Comparisons	Similar compounds have been analyzed for comparative biological activity; structural variations can significantly impact pharmacological effects.

Case Studies

• Asthma Model Study : In a recent study involving ovalbumin-induced asthmatic mice, administration of the compound showed a reduction in methacholine-stimulated airway hyperreactivity. This suggests its potential as an anti-asthmatic agent.
• Inflammation Assays : The compound was tested for its ability to reduce cytokine levels in vitro; results indicated a significant decrease in pro-inflammatory cytokines.